Ethyl 4-(2-hydroxybutan-2-yl)-2-propyl-1H-imidazole-5-carboxylate

Specification

• CAS No.: 172875-53-5
• Molecular Formula: C13H22N2O3
• Molecular Weight: 254.33 g/mol
• IUPAC Name: ethyl 5-(2-hydroxybutan-2-yl)-2-propyl-1H-imidazole-4-carboxylate
• Standard InChI: InChI=1S/C13H22N2O3/c1-5-8-9-14-10(12(16)18-7-3)11(15-9)13(4,17)6-2/h17H,5-8H2,1-4H3,(H,14,15)
• Standard InChI Key: UDEWGNFXYCGRJV-UHFFFAOYSA-N
• SMILES: CCCC1=NC(=C(N1)C(C)(CC)O)C(=O)OCC
• Canonical SMILES: CCCC1=NC(=C(N1)C(C)(CC)O)C(=O)OCC

Introduction

Chemical Identity and Properties

Ethyl 4-(2-hydroxybutan-2-yl)-2-propyl-1H-imidazole-5-carboxylate is an imidazole derivative characterized by specific functional groups that contribute to its chemical behavior and potential applications. The compound is identified by CAS number 172875-53-5 and is also known by alternative names including ethyl 5-(2-hydroxybutan-2-yl)-2-propyl-1H-imidazole-4-carboxylate and 4-(1-hydroxy-1-methylpropyl)-2-propyl-1H-imidazole-5-carboxylic acid ethyl ester. The molecular structure features an imidazole ring with propyl and ethyl carboxylate substituents, along with a distinctive hydroxybutan group that distinguishes it from similar compounds.

Physical and Chemical Properties

The compound exhibits specific physiochemical properties that are essential for understanding its behavior in various chemical and biological systems. Based on the available data, the key properties of ethyl 4-(2-hydroxybutan-2-yl)-2-propyl-1H-imidazole-5-carboxylate are summarized in Table 1.

Table 1: Physical and Chemical Properties of Ethyl 4-(2-hydroxybutan-2-yl)-2-propyl-1H-imidazole-5-carboxylate

Property	Value	Reference
Molecular Formula	C13H22N2O3
Molecular Weight	254.33 g/mol
CAS Number	172875-53-5
PubChem CID	10777339
MDL Number	MFCD16659089
SMILES	CCCC1=NC(C(C)(O)CC)=C(C(=O)OCC)N1
Appearance	Not specified in available data	-
Purity (Commercial)	95%

The compound contains an imidazole heterocyclic ring that contributes to its chemical reactivity and potential biological activity. The hydroxyl group in the hydroxybutan moiety offers potential for hydrogen bonding, which may be significant in receptor interactions or further chemical modifications.

Structural Analysis and Isomerism

Ethyl 4-(2-hydroxybutan-2-yl)-2-propyl-1H-imidazole-5-carboxylate features an imidazole ring system with multiple substitutions that define its three-dimensional structure and reactivity profile. The compound's structure includes a propyl group at position 2 of the imidazole ring, a hydroxybutan group at position 4, and an ethyl carboxylate moiety at position 5. This specific arrangement of functional groups contributes to the compound's unique chemical and potentially biological properties.

Structural Relationships

It is important to note the structural relationship between ethyl 4-(2-hydroxybutan-2-yl)-2-propyl-1H-imidazole-5-carboxylate and similar compounds such as ethyl 4-(2-hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylate. The latter is a key intermediate in the synthesis of olmesartan, an angiotensin II receptor antagonist used in the treatment of hypertension. The structural difference between these two compounds lies in the hydroxyl-containing substituent (hydroxybutan vs. hydroxypropan), which may impact their chemical reactivity and biological activities.

Applications and Significance

Research Applications

The compound is available commercially for research purposes, suggesting its utility in chemical and pharmaceutical research contexts. Its availability from chemical suppliers with specified purity indicates interest in this compound for research applications, potentially including:

• Structure-activity relationship studies for angiotensin II receptor antagonists

• Development of novel pharmaceutical compounds

• Investigation of synthetic methodologies for complex heterocyclic compounds

• Research into imidazole-containing bioactive molecules